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Compound of Interest

Compound Name: Nicotinamide

Cat. No.: B372718

Essential Safety and Handling Guide for
Nicotinamide

This guide provides crucial safety, handling, and disposal protocols for laboratory professionals
working with Nicotinamide (also known as Niacinamide). Adherence to these procedures is
vital for ensuring personal safety and regulatory compliance.

Hazard Identification

Nicotinamide is generally considered hazardous and requires careful handling. Key hazards
include:

» Serious eye irritation[1][2][3][4].

» Potential for combustible dust formation: Fine dust dispersed in the air in sufficient
concentrations can form an explosive mixture with an ignition source[1][3].

» Skin and respiratory irritation: May cause skin irritation and respiratory irritation upon
exposure[4].

Personal Protective Equipment (PPE)

The selection of appropriate PPE is contingent on a risk assessment of the specific procedure.
The following table summarizes recommended PPE based on the level of risk.
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PPE Category

Low-Risk / Small
Volume

High-Risk / Large
Volume or Aerosol

Moderate-Risk /

Dust Potential .
Generation

Hand Protection

Single-use nitrile

gloves.

Double-gloving with
Nitrile or other chemical-resistant
chemical-resistant gloves (e.g., butyl
gloves. rubber, nitrile rubber)

is recommended[5].

Eye/Face Protection

Safety glasses with
side shields[3][5].

] Face shield and
Chemical splash

chemical splash
goggles[1][6].

goggles|[7].

Body Protection

Laboratory coat[6].

Chemical-resistant

apron or impervious
Laboratory coat. )

clothing over a lab

coat[3][7].

Respiratory Protection

Not generally required
with adequate

ventilation.

Recommended if dust
may be generated
(use a NIOSH/MSHA
or EN 149 approved

Required (e.g.,
Powered Air-Purifying

) Respirator - PAPR)[7].
respirator, e.g., N95)

[LIE3][7]-

Quantitative Safety Data

This table summarizes key quantitative data for Nicotinamide.
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Property Value

Chemical Formula C6H6N20

Melting Point 128 - 131 °C[3][8]

Flash Point > 150 °C /> 302 °F[1]
Autoignition Temperature 480 °C /896 °F[1]

pH 6.0 - 7.5 (50 g/L solution)[3]
Oral Toxicity (LD50 Rat) 3,500 mg/kg[4]

Bioaccumulation is not expected (log Pow:
-0.38)[8].

Bioaccumulation Potential

Operational Plan: Step-by-Step Procedures
Handling and Storage Protocol

Engineering Controls: Always work in a well-ventilated area. For procedures that may
generate dust or aerosols, use a chemical fume hood or local exhaust ventilation[6][7].
Safety showers and eyewash stations should be readily accessible[1][3].

Preventing Dust Accumulation: Minimize dust generation and accumulation during
handling[1][3]. Use dry clean-up procedures like sweeping or shoveling; avoid using
compressed air which can disperse dust[3][5].

Avoiding Contact: Avoid all personal contact, including inhalation of dust and contact with
skin and eyes[1][5].

Hygienic Practices: Wash hands thoroughly before breaks and immediately after handling
the product[1][2][3]. Do not eat, drink, or smoke in areas where Nicotinamide is handled or
stored[3][9].

Storage Conditions: Store in original, tightly sealed containers in a dry, cool, and well-
ventilated place[2][8][9]. Keep away from heat, sources of ignition, and incompatible
materials such as strong oxidizing agents, strong acids, and strong bases|[3][5].

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://redox.com/wp-content/sds/720.pdf
https://www.sigmaaldrich.com/TW/en/sds/sigma/n0636?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AC128271000&productDescription=NICOTINAMIDE+100GRNICOTI&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC128271000&productDescription=NICOTINAMIDE+100GRNICOTI&vendorId=VN00032119&countryCode=US&language=en
https://redox.com/wp-content/sds/720.pdf
https://cdn.caymanchem.com/cdn/msds/11127m.pdf
https://www.sigmaaldrich.com/TW/en/sds/sigma/n0636?userType=undefined
http://www.hzkaixin.com/upload/file/2021/01/MSDS-for-Nicotinamide.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_6_Nitronicotinamide.pdf
https://www.fishersci.com/store/msds?partNumber=AC128271000&productDescription=NICOTINAMIDE+100GRNICOTI&vendorId=VN00032119&countryCode=US&language=en
https://redox.com/wp-content/sds/720.pdf
https://www.fishersci.com/store/msds?partNumber=AC128271000&productDescription=NICOTINAMIDE+100GRNICOTI&vendorId=VN00032119&countryCode=US&language=en
https://redox.com/wp-content/sds/720.pdf
https://redox.com/wp-content/sds/720.pdf
https://datasheets.scbt.com/sc-208096.pdf
https://www.fishersci.com/store/msds?partNumber=AC128271000&productDescription=NICOTINAMIDE+100GRNICOTI&vendorId=VN00032119&countryCode=US&language=en
https://datasheets.scbt.com/sc-208096.pdf
https://www.fishersci.com/store/msds?partNumber=AC128271000&productDescription=NICOTINAMIDE+100GRNICOTI&vendorId=VN00032119&countryCode=US&language=en
https://www.guinama.com/documentacion-tecnica/93772_FDS-Nicotinamide-EN-Laboratorios-GUINAMA.pdf
https://redox.com/wp-content/sds/720.pdf
https://www.benchchem.com/product/b372718?utm_src=pdf-body
https://redox.com/wp-content/sds/720.pdf
https://www.elementalmicroanalysis.com/documents/product/sds/NICOTINAMIDE_20240215_EN.pdf
https://www.guinama.com/documentacion-tecnica/93772_FDS-Nicotinamide-EN-Laboratorios-GUINAMA.pdf
https://www.sigmaaldrich.com/TW/en/sds/sigma/n0636?userType=undefined
https://www.elementalmicroanalysis.com/documents/product/sds/NICOTINAMIDE_20240215_EN.pdf
https://redox.com/wp-content/sds/720.pdf
https://datasheets.scbt.com/sc-208096.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b372718?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Emergency First Aid Measures

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids. Remove contact lenses if present and easy to do. If eye irritation persists, seek
medical attention[1][2][3].

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.
Remove contaminated clothing and wash it before reuse. If skin irritation occurs, get medical
advice[1][3].

Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing. If respiratory symptoms persist or if not breathing, seek medical attention[1][3].

Ingestion: Do NOT induce vomiting. Rinse mouth thoroughly with water. Seek medical
attention if you feel unwell[1][3].

Disposal Plan

Proper disposal is critical to prevent environmental contamination and ensure regulatory

compliance.

Waste Identification: Unused, expired, or waste pure Nicotinamide is to be treated as
chemical waste[10]. All materials that have come into direct contact with the chemical, such
as contaminated gloves, weighing papers, and pipette tips, must be segregated as solid
chemical waste[10].

Containerization: Collect all waste in a designated, compatible, and clearly labeled
hazardous waste container[5][10]. Ensure the container is kept securely closed when not in
use[10]. Do not mix Nicotinamide waste with other incompatible chemical wastes[10].

Prohibited Disposal: Do NOT dispose of Nicotinamide or its solutions down the drain or in
regular trash[2][5][10].

Final Disposal: All waste must be handled and disposed of in accordance with local, state,
and federal regulations[5]. Contact your institution's Environmental Health & Safety (EHS)
department to arrange for the collection and disposal of the hazardous waste[10].
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Caption: Workflow for the safe handling and disposal of Nicotinamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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